Cas no 50894-66-1 (1H-3a,7-Methanoazulene,2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-, (3R,3aR,7R,8aS)-)

• Product Name: 1H-3a,7-Methanoazulene,2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-, (3R,3aR,7R,8aS)-
• CAS No: 50894-66-1
• Molecular Formula: C₁₅H₂₄
• Molecular Weight: 204.351064682007
• CID: 380111
• PubChem ID: 57651142

1H-3a,7-Methanoazulene,2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-, (3R,3aR,7R,8aS)- Properties

Names and Identifiers

• 1H-3a,7-Methanoazulene,2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-, (3R,3aR,7R,8aS)-
• α-Funebrene
• (+)-α-Funebrene
• DTXSID30424912
• AKOS015913139
• (+)-alpha-Funebrene, >=95.0% (sum of enantiomers, GC)
• J-500044
• .alpha.-Funebrene
• (1R,2R,5S,7R)-2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undec-8-ene
• 50894-66-1
• IRAQOCYXUMOFCW-GUIRCDHDSA-N
• (+)-alpha-Funebrene
• NS00096275

• InChIKey： IRAQOCYXUMOFCW-GUIRCDHDSA-N
• Inchi： InChI=1S/C15H24/c1-10-7-8-15-9-12(10)14(3,4)13(15)6-5-11(15)2/h7,11-13H,5-6,8-9H2,1-4H3/t11-,12-,13+,15-/m1/s1
• SMILES： CC1CCC2C13CC=C(C(C3)C2(C)C)C

Computed Properties

• Exact Mass: 204.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 204.187800766g/mol
• Heavy Atom Count: 15
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.41500
• PSA: 0.00000
• Refractive Index: n20/D 1.495
• Boiling Point: 252 °C(lit.)
• Flash Point: 110.2°C
• Color/Form: colorless liquid
• Solubility: Not available
• Optical Activity: [α]20/D +103±1°, neat
• Density: 0.925 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids